Cas no 2412-76-2 (1,3,2-Dioxaborolane-4-methanol, 2-phenyl-)

1,3,2-Dioxaborolane-4-methanol, 2-phenyl- structure
2412-76-2 structure
Product Name:1,3,2-Dioxaborolane-4-methanol, 2-phenyl-
CAS No:2412-76-2
MF:C9H11BO3
MW:177.992842912674
CID:238605
PubChem ID:590100
Update Time:2025-04-19

1,3,2-Dioxaborolane-4-methanol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane-4-methanol, 2-phenyl-
    • (2-phenyl-1,3,2-dioxaborolan-4-yl)methanol
    • (2-Phenyl-1,3,2-dioxaborolan-4-yl)methanol #
    • SCHEMBL11884641
    • DTXSID30343497
    • GTHZAVRUTOZFOV-UHFFFAOYSA-N
    • 2412-76-2
    • Inchi: 1S/C9H11BO3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
    • InChI Key: GTHZAVRUTOZFOV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2)OCC1CO

Computed Properties

  • Exact Mass: 177.08373
  • Monoisotopic Mass: 178.0801244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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